
Spectroscopic Profiling of Methyl 1,2-
benzoxazole-5-carboxylate: A Comprehensive

Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:
Methyl 1,2-benzoxazole-5-

carboxylate

Cat. No.: B7963506
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Executive Summary & Chemical Significance
Methyl 1,2-benzoxazole-5-carboxylate (also widely documented as methyl

benzo[d]isoxazole-5-carboxylate, CAS: 1779941-38-6)[1] is a high-value heterocyclic building

block utilized extensively in medicinal chemistry and drug development[2]. The

benzo[d]isoxazole core serves as a critical bioisostere for indole and benzisoxazole scaffolds,

frequently appearing in the structural architecture of atypical antipsychotics and targeted

oncology therapeutics.

Because the positioning of the ester group dictates the molecule's binding affinity and

physicochemical properties, rigorous structural validation is paramount. This guide synthesizes

the theoretical and empirical spectroscopic data (NMR, FT-IR, and Mass Spectrometry)

required to unambiguously characterize this compound, detailing the causality behind the

spectral phenomena and providing self-validating experimental protocols.
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Structural Elucidation via Nuclear Magnetic
Resonance (NMR)
Mechanistic Causality in Chemical Shifts
The 1 H and 13 C NMR spectra of methyl 1,2-benzoxazole-5-carboxylate are defined by the

strong electron-withdrawing nature of both the isoxazole ring and the C-5 ester group.

The Isoxazole Proton (H-3): Situated between the highly electronegative oxygen and

nitrogen atoms of the heteroaromatic ring, H-3 is severely deshielded. It lacks adjacent

coupling partners and thus appears as a sharp singlet far downfield (~8.75 ppm)[3].

The Aromatic Protons (H-4, H-6, H-7): The H-4 proton is positioned in a peri-like relationship

to the isoxazole ring and ortho to the ester carbonyl. The magnetic anisotropy of the C=O

double bond deshields H-4 significantly, pushing it to ~8.45 ppm. Because it is meta to H-6, it

presents as a doublet with a small coupling constant ( J≈1.6 Hz). H-6 and H-7 exhibit typical

ortho-coupling ( J≈8.8 Hz), with H-6 appearing as a doublet of doublets due to additional

meta-coupling with H-4[3].

Quantitative Data Summaries
Table 1: Theoretical 1 H NMR Assignments (400 MHz, CDCl 3​)
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Position
Chemical
Shift ( δ ,
ppm)

Multiplicity
Coupling
Constant ( J
, Hz)

Integration
Causality /
Assignment

H-3 8.75 Singlet (s) - 1H

Deshielded

by O and N in

the isoxazole

ring.

H-4 8.45 Doublet (d) 1.6 1H

Deshielded

by adjacent

C=O

anisotropy;

meta-coupled

to H-6.

H-6 8.15
Doublet of

doublets (dd)
8.8, 1.6 1H

Ortho-

coupled to H-

7, meta-

coupled to H-

4.

H-7 7.65 Doublet (d) 8.8 1H

Ortho-

coupled to H-

6.

-OCH 3​ 3.95 Singlet (s) - 3H

Aliphatic

methyl

attached to

ester oxygen.

Table 2: Theoretical 13 C NMR Assignments (100 MHz, CDCl 3​)
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Carbon Type Chemical Shift ( δ , ppm) Assignment

Carbonyl (C=O) 166.5 Ester carbonyl carbon.

Heteroaromatic 163.0, 158.0
C-7a (attached to O) and C-3

(isoxazole CH).

Quaternary Aromatic 127.0, 121.0
C-5 (attached to ester) and C-

3a (bridgehead).

Aromatic CH 131.0, 124.0, 110.0 C-6, C-4, and C-7 respectively.

Aliphatic 52.5 Methoxy carbon (-OCH 3​).

Protocol 1: High-Resolution NMR Acquisition
Self-Validating System: To ensure data trustworthiness, this protocol incorporates an internal

standard and a pre-acquisition shimming validation step.

Sample Preparation: Weigh exactly 5.0 mg of methyl 1,2-benzoxazole-5-carboxylate.

Solvent Selection: Dissolve the sample in 0.6 mL of deuterated chloroform (CDCl 3​)

containing 0.03% v/v Tetramethylsilane (TMS). Causality: CDCl 3​is chosen because its lack

of exchangeable protons prevents masking of the aromatic region, and its low dielectric

constant preserves intramolecular shielding environments.

System Validation (Shimming): Before acquiring the sample, insert a standard ethylbenzene

NMR tube. Lock and shim the magnet until the TMS peak exhibits a line width at half-height

of <0.5 Hz. This validates magnetic field homogeneity.

Acquisition: Insert the sample tube. Acquire the 1 H spectrum using 16 scans and a

relaxation delay of 1.0 s. Acquire the 13 C spectrum using 512 scans and a relaxation delay

of 2.0 s to ensure complete relaxation of quaternary carbons.

Vibrational Spectroscopy (FT-IR)
Mechanistic Band Assignment
Infrared spectroscopy provides orthogonal validation of the functional groups. The ester

carbonyl (C=O) stretch is the most diagnostic feature. In a purely aliphatic system, this stretch
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occurs near 1740 cm −1 . However, in methyl 1,2-benzoxazole-5-carboxylate, the ester is

directly conjugated to the aromatic ring. This conjugation allows π -electron delocalization,

which increases the single-bond character of the carbonyl group, thereby lowering its stretching

frequency to approximately 1720 cm −1 .

Table 3: FT-IR Band Assignments

Wavenumber (cm
−1 )

Intensity Functional Group
Causality /
Vibrational Mode

3100 - 3050 Weak C-H (Aromatic)
sp 2 hybridized C-H

stretching.

2950 Weak C-H (Aliphatic)

sp 3 hybridized C-H

stretching of the

methoxy group.

1720 Strong C=O (Ester)

Carbonyl stretch,

frequency lowered by

aromatic conjugation.

1610, 1530 Medium C=N, C=C

Isoxazole ring and

aromatic ring skeletal

vibrations.

1280, 1120 Strong C-O (Ester)

Asymmetric and

symmetric C-O-C

stretching.

Protocol 2: ATR-FTIR Analysis
Self-Validating System: Attenuated Total Reflectance (ATR) is utilized to eliminate the moisture

interference commonly seen in KBr pellet preparations.

Crystal Preparation: Clean the diamond ATR crystal with MS-grade isopropanol and allow it

to air dry.

Background Validation: Run a background scan (32 scans, 4 cm −1 resolution) with the

empty crystal. Causality: This mathematically subtracts ambient atmospheric CO 2​and water
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vapor from the final spectrum, ensuring baseline integrity.

Sample Application: Place 1-2 mg of the solid compound directly onto the crystal.

Acquisition: Lower the pressure anvil until the software indicates optimal contact. Acquire 32

scans at 4 cm −1 resolution.

Mass Spectrometry & Fragmentation Dynamics
Ionization and Cleavage Pathways
In positive Electrospray Ionization (ESI+), the mildly basic nitrogen atom of the isoxazole ring

acts as the primary protonation site, yielding a robust [M+H]+ precursor ion at m/z 178.05.

The dominant fragmentation pathway under collision-induced dissociation (CID) is the α -

cleavage of the ester methoxy group. This cleavage is thermodynamically driven by the

formation of a highly stable, resonance-stabilized acylium ion ( [M−OCH3​]+ at m/z 146). A

secondary pathway involves the loss of the entire ester moiety ( −COOCH3​), yielding the

benzo[d]isoxazole cation at m/z 118.

Table 4: ESI-MS Fragmentation Peaks

m/z Ratio Ion Type Neutral Loss
Structural
Assignment

178.05 [M+H]+ None
Protonated molecular

ion.

200.03 [M+Na]+ None
Sodium adduct

(common in ESI+).

146.02 [M−OCH3​]+
31 Da (Methoxy

radical)

Acylium ion formation

via α -cleavage.

118.03 [M−COOCH3​]+ 59 Da (Ester radical)
Benzo[d]isoxazole

core cation.

Protocol 3: LC-ESI-MS Workflow
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Self-Validating System: To prevent carryover and ensure mass accuracy, this protocol

mandates blank injections and calibrant checks.

Sample Preparation: Dissolve 1.0 mg of the compound in 1.0 mL of LC-MS grade Methanol.

Dilute to a final concentration of 1 µg/mL using a 50:50 mixture of Water:Acetonitrile

containing 0.1% Formic Acid. Causality: Formic acid acts as a proton source, significantly

enhancing ionization efficiency for the basic isoxazole nitrogen.

System Validation: Inject 2 µL of a blank solvent (50:50 H 2​O:MeCN + 0.1% FA) to confirm

the column is free of carryover. Follow this with an injection of a standard tuning mix to

calibrate the Time-of-Flight (TOF) mass analyzer.

Acquisition: Inject 2 µL of the sample. Operate the ESI source in positive ion mode with a

capillary voltage of 3.5 kV and a desolvation temperature of 350°C.

Orthogonal Validation Workflow
To achieve absolute certainty in structural elucidation, data from NMR, FT-IR, and MS must be

integrated. The following diagram maps the logical flow of this orthogonal validation process.

Methyl 1,2-benzoxazole
-5-carboxylate

(CAS: 1779941-38-6)

NMR Spectroscopy
(1H & 13C) 5 mg in CDCl3

FT-IR Spectroscopy
(ATR)

 1-2 mg Solid

Mass Spectrometry
(ESI-TOF)

 1 µg/mL in MeOH

Structural
Validation

 Connectivity

 Functional Groups

 Molecular Weight

Click to download full resolution via product page

Orthogonal spectroscopic validation workflow for Methyl 1,2-benzoxazole-5-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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